(5Z,13E,15S)-15-(acetyloxy)-9-oxo-prosta-5,10,13-trien-1-oic acid, methyl ester

• IUPAC Name: methyl (Z)-7-[(1R,2S)-2-[(E,3S)-3-acetyloxyoct-1-enyl]-5-oxocyclopent-3-en-1-yl]hept-5-enoate
• InChI: InChI=1S/C23H34O5/c1-4-5-8-11-20(28-18(2)24)16-14-19-15-17-22(25)21(19)12-9-6-7-10-13-23(26)27-3/h6,9,14-17,19-21H,4-5,7-8,10-13H2,1-3H3/b9-6-,16-14+/t19-,20-,21+/m0/s1
• InChI Key: KURMKPDMINCWHJ-RXMNKVFOSA-N
• Canonical SMILES: CCCCCC(C=CC1C=CC(=O)C1CC=CCCCC(=O)OC)OC(=O)C
• Isomeric SMILES: CCCCC[C@@H](/C=C/[C@H]1C=CC(=O)[C@@H]1C/C=C\CCCC(=O)OC)OC(=O)C
• Molecular Formula: C23H34O5
• Molecular Weight: 390.5 g/mol

Description

(5Z,13E,15S)-15-(acetyloxy)-9-oxo-prosta-5,10,13-trien-1-oic acid, methyl ester, commonly known as 15-epi-lipoxin A4 (15-epi-LXA4), is a recently discovered lipid mediator that was first isolated from human neutrophils in 1996. 15-epi-LXA4 is a member of the lipoxin family, which is a group of lipid mediators that have been shown to have anti-inflammatory, anti-apoptotic, and pro-resolution activities. 15-epi-LXA4 has been studied extensively in recent years, with research being conducted on its synthesis, mechanism of action, biochemical and physiological effects, and applications in scientific research.

Scientific Research Applications

Esters in Biotechnology and Environmental Chemistry

Esters play a significant role in biotechnological routes and environmental chemistry. They are key intermediates in the synthesis of a wide range of chemicals derived from lactic acid, such as pyruvic acid, acrylic acid, and lactate ester. These compounds find applications in the green chemistry sector, emphasizing renewable resources and environmental sustainability (Gao, Ma, & Xu, 2011).

Phthalate Esters and Their Ecological Impact

Phthalate esters are extensively studied for their widespread use as plasticizers and the consequent environmental impact. Research on phthalate esters focuses on their occurrence, fate, and behavior in aquatic environments. Such studies are crucial for understanding how these compounds, which are structurally related to the compound , interact with ecosystems and public health, aiming to mitigate potential hazards (Haman, Dauchy, Rosin, & Munoz, 2015).

Polyhydroxyalkanoates (PHAs) Research

Research into polyhydroxyalkanoates (PHAs) represents an important facet of scientific investigations into biodegradable polymers. These studies explore PHAs' biosynthesis, material properties, and applications. Given the ester bond's central role in PHA structure, understanding such compounds can inform the development of biodegradable materials with reduced environmental impact (Amara, 2010).

Synthetic Lubricants and Additives

Esters are also pivotal in developing synthetic lubricants and additives, with research focusing on their properties and applications in high-temperature environments. Such studies highlight the diverse industrial applications of esters beyond their biological and environmental roles (Barabanova, Ivanov, Kossova, & Akimova, 1976).